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Compound of Interest

Compound Name: SYHA1813

Cat. No.: B12380502 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of the

novel compound SYHA1813. As a potent inhibitor of VEGFR and CSF1R, SYHA1813 is

utilized in preclinical and clinical studies for its anti-tumor properties.[1][2] Due to its cytotoxic

nature, all materials that come into contact with SYHA1813 must be treated as hazardous

waste to ensure the safety of laboratory personnel and the environment.[3]

Waste Categorization and Segregation
Proper segregation of waste at the point of generation is critical. All items contaminated with

SYHA1813 should be disposed of in designated hazardous waste containers.
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Waste Type Description Recommended Container

Trace Chemotherapy Waste

Items with less than 3%

residual of the chemotherapy

drug, such as gloves, gowns,

and empty vials.

Yellow chemotherapy waste

containers designated for

incineration.[4]

Bulk Chemotherapy Waste

Items with more than 3%

residual of the drug, including

unused or expired SYHA1813

solutions.

Black RCRA-rated hazardous

waste containers.[4]

Sharps Waste

Needles, syringes, and other

sharps contaminated with

SYHA1813.

Puncture-resistant sharps

containers specifically for

chemotherapy waste.[4]

Liquid Waste

Solutions containing

SYHA1813, such as unused

experimental preparations.

Sealable, leak-proof

hazardous waste containers,

clearly labeled.

Contaminated Labware

Glassware and plasticware

that have been in contact with

SYHA1813.

Designated hazardous waste

containers.

Disposal Procedures
Adherence to the following procedural steps is mandatory for the safe disposal of SYHA1813.

Decontamination of Work Surfaces:

Prepare a decontamination solution, such as a detergent solution (e.g., 10⁻² M Sodium

Dodecyl Sulfate) followed by 70% Isopropyl Alcohol (IPA).[3]

Wearing appropriate Personal Protective Equipment (PPE), wipe down all surfaces where

SYHA1813 was handled.

Dispose of all cleaning materials as trace chemotherapy waste.[3]

Handling of Contaminated Materials:
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All PPE, including gloves, lab coats, and safety glasses, that comes into contact with

SYHA1813 must be considered contaminated.

Carefully remove and dispose of PPE in the designated yellow chemotherapy waste

containers.[4]

Liquid Waste Management:

Do not dispose of liquid waste containing SYHA1813 down the drain.[3]

Collect all liquid waste in a clearly labeled, sealed, and leak-proof hazardous waste

container.

Final Disposal:

High-temperature incineration is the required method for the disposal of cytotoxic and

cytostatic wastes.[5]

Ensure all waste containers are securely sealed when three-quarters full to prevent spills.

[3]

Follow your institution's specific procedures for labeling, documentation, and scheduling a

pickup by the Environmental Health and Safety (EHS) department.[3]

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper segregation and disposal of

waste generated from laboratory work with SYHA1813.
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Caption: Workflow for the segregation and disposal of SYHA1813 laboratory waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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